Cas no 1007518-34-4 (1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one)

• Product Name: 1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one
• CAS No: 1007518-34-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 4558948
• PubChem ID: 23005700
• Update Time: 2025-06-13

1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-methyl-1-(propan-2-yl)-1H-pyrazol-4-yl]ethan-1-one
• 1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one

• Inchi： 1S/C9H14N2O/c1-6(2)11-7(3)9(5-10-11)8(4)12/h5-6H,1-4H3
• InChI Key： FNNJGGBLVDVUME-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)N(C(C)C)N=C1)C

Computed Properties

• Exact Mass: 166.110613g/mol
• Monoisotopic Mass: 166.110613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.22g/mol
• XLogP3: 1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one

Recent Advances in the Study of 1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one (CAS: 1007518-34-4)

In recent years, the compound 1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one (CAS: 1007518-34-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazole core, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The growing body of literature on this molecule underscores its importance as a scaffold for drug development and its role in elucidating novel biological pathways.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of derivatives of 1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one. The researchers employed a combination of computational modeling and in vitro assays to identify key structural modifications that enhance the compound's bioactivity. Notably, the introduction of electron-withdrawing groups at specific positions on the pyrazole ring was found to significantly improve its binding affinity to target proteins involved in inflammatory pathways.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the anticancer properties of 1007518-34-4. The research team demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR signaling pathway. Mechanistic studies revealed that the compound induces apoptosis via mitochondrial dysfunction and reactive oxygen species (ROS) generation, highlighting its potential as a targeted therapy for resistant cancers.

In addition to its therapeutic applications, 1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one has also been the subject of pharmacokinetic and toxicity studies. A recent preclinical investigation reported in European Journal of Pharmaceutical Sciences evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicated favorable oral bioavailability and a manageable safety profile, paving the way for further clinical development.

Despite these advancements, challenges remain in optimizing the compound's physicochemical properties and minimizing off-target effects. Ongoing research is focused on structural optimization and the development of prodrug strategies to enhance its therapeutic index. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-5-Methyl-1-(propan-2-yl)-1H-pyrazol-4-ylethan-1-one (CAS: 1007518-34-4) represents a versatile and promising candidate in the realm of drug discovery. Its multifaceted biological activities and relatively favorable pharmacokinetic properties make it a valuable subject for further investigation. Future studies should aim to elucidate its mechanisms of action in greater detail and explore its potential in combination therapies.